molecular formula C14H28O2Si B8716987 Trimethylsilyl 10-undecenoate CAS No. 24338-09-8

Trimethylsilyl 10-undecenoate

Cat. No. B8716987
CAS RN: 24338-09-8
M. Wt: 256.46 g/mol
InChI Key: VMXRWOBZWPBJEY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Trimethylsilyl 10-undecenoate is a useful research compound. Its molecular formula is C14H28O2Si and its molecular weight is 256.46 g/mol. The purity is usually 95%.
BenchChem offers high-quality Trimethylsilyl 10-undecenoate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Trimethylsilyl 10-undecenoate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

24338-09-8

Product Name

Trimethylsilyl 10-undecenoate

Molecular Formula

C14H28O2Si

Molecular Weight

256.46 g/mol

IUPAC Name

trimethylsilyl undec-10-enoate

InChI

InChI=1S/C14H28O2Si/c1-5-6-7-8-9-10-11-12-13-14(15)16-17(2,3)4/h5H,1,6-13H2,2-4H3

InChI Key

VMXRWOBZWPBJEY-UHFFFAOYSA-N

Canonical SMILES

C[Si](C)(C)OC(=O)CCCCCCCCC=C

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a 3-liter, 3-neck flask equipped with an addition funnel, mechanical stirrer and reflux condenser were added undecylenic acid (Lucidol, 480 grams, 2.6 mol), pyridine (240 grams, 3.03 mol) and toluene (900 milliliters). Trimethylsilyl chloride (326 grams, 3.0 mol) was then added slowly via the addition funnel over 2.5 hours. After stirring at 25° C. for 16 hours, the precipitate was filtered off and washed with toluene. The flitrates were combined and the toluene was removed using a rotary evaporator. The residue was distilled through a packed column under reduced pressure and four fractions were collected. A first cut was collected between 25° C. and 115° C. at 1 millimeter of mercury. A second cut was collected between 115° C. and 119° C. at 1 millimeter of mercury. The third cut, collected between 115° C. and 120° C. at 1 millimeter of mercury, was identified by infrared spectroscopy, and with 13C and 1H NMR spectrometries as the trimethylsilyl ester of undecylenic acid (320.4 grams). A fourth cut, collected between 115° C. and 121° C. at 1 millimeter of mercury, was a light-yellow oil. There was no evidence of free acid in fraction 3 using infrared spectroscopy. The carboxylic acid infrared absorption of undecylenic acid was found at 1,720 cm-1. The trimethylsilyl ester group absorbed at 1,640 cm-1.
Quantity
480 g
Type
reactant
Reaction Step One
Quantity
240 g
Type
reactant
Reaction Step One
Quantity
900 mL
Type
solvent
Reaction Step One
Quantity
326 g
Type
reactant
Reaction Step Two

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